2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid

• IUPAC Name: 2-[(5-ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid
• InChI: InChI=1S/C13H15N3O3/c1-2-11-15-10(16-19-11)8-14-12(13(17)18)9-6-4-3-5-7-9/h3-7,12,14H,2,8H2,1H3,(H,17,18)
• InChI Key: BSJKMEOJPJROJV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)CNC(C2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H15N3O3
• Molecular Weight: 261.28 g/mol

Description

2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid, also known as EMD 57033, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033 involves its ability to inhibit the uptake of dopamine by binding to the dopamine transporter. This results in an increase in the concentration of dopamine in the synaptic cleft, leading to enhanced dopaminergic signaling.
Biochemical and Physiological Effects:
In addition to its effects on dopamine uptake, 2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033 has also been shown to have other biochemical and physiological effects. It has been found to inhibit the activity of the enzyme monoamine oxidase B, which is involved in the breakdown of dopamine and other neurotransmitters. This may contribute to its overall inhibitory effect on dopamine uptake.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033 in laboratory experiments is its specificity for the dopamine transporter, which allows for more targeted manipulation of dopaminergic signaling. However, one limitation is that its effects on other neurotransmitters and enzymes may complicate the interpretation of results.

Future Directions

There are several potential future directions for research on 2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033. One direction is to investigate its potential as a treatment for addiction and other dopamine-related disorders. Another direction is to further explore its effects on other neurotransmitters and enzymes, and how these effects may contribute to its overall mechanism of action. Additionally, research could be conducted to optimize the synthesis method for 2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033, with the goal of increasing its purity and yield.

Synthesis Methods

The synthesis of 2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033 involves the reaction of 5-ethyl-1,2,4-oxadiazole-3-carboxylic acid with N-methyl-N-phenylmethanamine in the presence of a catalyst. The resulting product is then further purified to obtain the final compound.

Scientific Research Applications

2-[(5-Ethyl-1,2,4-oxadiazol-3-yl)methylamino]-2-phenylacetic acid 57033 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an inhibitory effect on the uptake of dopamine, a neurotransmitter that plays a key role in reward-motivated behavior. This makes it a potential candidate for use in the treatment of addiction and other dopamine-related disorders.